Cas no 1507472-19-6 (3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide)

• Product Name: 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide
• CAS No: 1507472-19-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6055401
• PubChem ID: 79651599
• Update Time: 2025-10-30

3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide
• 1507472-19-6
• EN300-1123504
• AKOS018208309

• Inchi： 1S/C10H16N4O/c1-12-10(9(11)15)3-2-8(6-10)14-5-4-13-7-14/h4-5,7-8,12H,2-3,6H2,1H3,(H2,11,15)
• InChI Key： JTIRLNZGVYIUCN-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC(C1)N1C=NC=C1)NC)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide

Introduction to 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide (CAS No. 1507472-19-6)

3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1507472-19-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentane core linked to an imidazole ring and a methylamino substituent, exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of the imidazole moiety suggests possible interactions with nucleophilic sites in biological systems, while the cyclopentane ring contributes to steric and electronic properties that may influence binding affinities.

The synthesis and characterization of 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide have been subjects of considerable research, particularly in the context of developing novel therapeutic agents. The compound’s structural features align well with the growing interest in heterocyclic compounds, which are widely recognized for their versatility in drug design. Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize the structure of such compounds for enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide has been explored for its potential pharmacological properties. The imidazole ring is a well-documented pharmacophore, found in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The combination of this motif with the cyclopentane scaffold suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the development of new drugs. By systematically modifying the substituents on 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide, researchers can fine-tune its biological profile. For instance, alterations to the methylamino group or the imidazole ring may enhance binding to specific targets or improve metabolic stability. These modifications are often guided by high-throughput screening (HTS) data and molecular docking simulations, which predict how different analogs will interact with biological receptors.

The cyclopentane ring in 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide also plays a crucial role in determining its pharmacokinetic properties. Cycloalkanes are known for their favorable solubility and bioavailability profiles, which can be advantageous in drug development. Additionally, the rigid nature of the cyclopentane core can stabilize certain conformations of the molecule, potentially improving its affinity for biological targets.

Current research in this area is focused on understanding how 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide interacts with specific enzymes and receptors. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these interactions at an atomic level. These structural insights are critical for designing derivatives with improved pharmacological properties.

The compound’s potential applications extend beyond traditional therapeutic areas. For example, its structural motifs may be relevant in developing materials for drug delivery systems or as intermediates in synthetic chemistry. The versatility of 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide makes it a valuable asset in both academic and industrial research settings.

As computational methods continue to evolve, so does our ability to predict and manipulate molecular properties. Advanced algorithms can now simulate complex biochemical pathways, allowing researchers to anticipate how 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide might behave within living systems. This predictive power is transforming drug discovery into a more targeted and efficient process.

In conclusion, 3-(1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide (CAS No. 1507472-19-6) represents a compelling subject of study due to its unique structural features and potential biological activities. Ongoing research aims to unlock its full therapeutic potential, leveraging both experimental techniques and cutting-edge computational methods. As our understanding of molecular interactions deepens, compounds like this one are poised to play significant roles in future medical advancements.